Cas no 87527-74-0 (1,3,4-Thiadiazol-2-amine, 5-[3-(3-fluorophenoxy)propyl]-N-methyl-)
![1,3,4-Thiadiazol-2-amine, 5-[3-(3-fluorophenoxy)propyl]-N-methyl- structure](https://www.kuujia.com/scimg/cas/87527-74-0x500.png)
87527-74-0 structure
Product name:1,3,4-Thiadiazol-2-amine, 5-[3-(3-fluorophenoxy)propyl]-N-methyl-
1,3,4-Thiadiazol-2-amine, 5-[3-(3-fluorophenoxy)propyl]-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine, 5-[3-(3-fluorophenoxy)propyl]-N-methyl-
- 5-[3-(3-fluorophenoxy)propyl]-N-methyl-1,3,4-thiadiazol-2-amine
- 87527-74-0
- DTXSID80533801
-
- Inchi: InChI=1S/C12H14FN3OS/c1-14-12-16-15-11(18-12)6-3-7-17-10-5-2-4-9(13)8-10/h2,4-5,8H,3,6-7H2,1H3,(H,14,16)
- InChI Key: RJOHJLRXVMUMRA-UHFFFAOYSA-N
- SMILES: CNC1=NN=C(S1)CCCOC2=CC(=CC=C2)F
Computed Properties
- Exact Mass: 267.08416141g/mol
- Monoisotopic Mass: 267.08416141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3Ų
- XLogP3: 3.1
1,3,4-Thiadiazol-2-amine, 5-[3-(3-fluorophenoxy)propyl]-N-methyl- Related Literature
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María Ventura,Carmen Ramírez de Arellano,Marta E. G. Mosquera,Gerardo Jiménez,Tomás Cuenca Dalton Trans., 2011,40, 5728-5733
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Stephen Hanessian,Juan Pablo Maianti,Vu Linh Ly,Benoît Deschênes-Simard Chem. Sci., 2012,3, 249-256
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